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Compound of Interest

Compound Name:
(3-(Methoxycarbonyl)-4-

methylphenyl)boronic acid

Cat. No.: B591623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (3-
(Methoxycarbonyl)-4-methylphenyl)boronic acid, a compound of interest in various

research and development applications.

Molecular Identity and Formula
(3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is a substituted phenylboronic acid

derivative. Its structure is characterized by a methyl group and a methoxycarbonyl group

attached to the phenyl ring, along with the boronic acid functional group.

Based on its chemical structure, the molecular formula is determined to be C₉H₁₁BO₄[1][2].

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the molecular formula and the standard atomic weights of the

constituent elements.
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 9 12.011[3][4][5][6] 108.099

Hydrogen H 11
1.008[7][8][9][10]

[11]
11.088

Boron B 1
10.811[12][13]

[14][15][16]
10.811

Oxygen O 4
15.999[17][18]

[19][20][21]
63.996

Total 193.994

The calculated molecular weight of (3-(Methoxycarbonyl)-4-methylphenyl)boronic acid is

193.99 g/mol [1][2][22].

Experimental Verification
While the molecular weight can be calculated theoretically, it is typically confirmed

experimentally using techniques such as mass spectrometry. A generalized workflow for this

process is outlined below.
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Sample Preparation

Mass Spectrometry Analysis

Data Analysis

Dissolve sample in a suitable solvent

Ionization

Mass Analyzer

Detector

Generate mass spectrum

Identify molecular ion peak (M+)

Confirm molecular weight

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b591623?utm_src=pdf-body-img
https://www.benchchem.com/product/b591623?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemscene.com [chemscene.com]

2. cenmed.com [cenmed.com]

3. Atomic/Molar mass [westfield.ma.edu]

4. quora.com [quora.com]

5. m.youtube.com [m.youtube.com]

6. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]

7. Atomic Weight of Hydrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

8. How many grams does an atom of hydrogen weigh? - askIITians [askiitians.com]

9. quora.com [quora.com]

10. Hydrogen - Wikipedia [en.wikipedia.org]

11. youtube.com [youtube.com]

12. Atomic Weight of Boron | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

13. Boron - Wikipedia [en.wikipedia.org]

14. Boron - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

15. #5 - Boron - B [hobart.k12.in.us]

16. Atomic Weights and Isotopic Compositions for Boron [physics.nist.gov]

17. princeton.edu [princeton.edu]

18. Oxygen - Wikipedia [en.wikipedia.org]

19. youtube.com [youtube.com]

20. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]

21. Oxygen, atomic [webbook.nist.gov]

22. 3-(Methoxycarbonyl)-4-methylphenylboronic acid | 1048330-10-4 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Molecular Weight of (3-
(Methoxycarbonyl)-4-methylphenyl)boronic acid]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b591623#3-methoxycarbonyl-4-
methylphenyl-boronic-acid-molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.chemscene.com/1048330-10-4.html
https://cenmed.com/3-methoxycarbonyl-4-methylphenyl-boronic-acid-c09-1600-688/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.quora.com/What-is-the-atomic-mass-of-carbon
https://m.youtube.com/watch?v=0DjGnME8ITM
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=C
https://www.ciaaw.org/hydrogen.htm
https://www.ciaaw.org/hydrogen.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://www.youtube.com/watch?v=ALwo4suQO6E
https://ciaaw.org/boron.htm
https://ciaaw.org/boron.htm
https://en.wikipedia.org/wiki/Boron
https://periodic-table.rsc.org/element/5/boron
https://hobart.k12.in.us/ksms/PeriodicTable/boron.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=B
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.youtube.com/watch?v=UMcY-oKMGYU
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=O
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/O
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6f7d96?context=bbe
https://www.benchchem.com/product/b591623#3-methoxycarbonyl-4-methylphenyl-boronic-acid-molecular-weight
https://www.benchchem.com/product/b591623#3-methoxycarbonyl-4-methylphenyl-boronic-acid-molecular-weight
https://www.benchchem.com/product/b591623#3-methoxycarbonyl-4-methylphenyl-boronic-acid-molecular-weight
https://www.benchchem.com/product/b591623#3-methoxycarbonyl-4-methylphenyl-boronic-acid-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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